Cas no 256417-10-4 (2,6-Difluoro-4-methoxybenzaldehyde)

2,6-Difluoro-4-methoxybenzaldehyde Properties

Names and Identifiers

• 2,6-Difluoro-4-methoxybenzaldehyde
• 2,5-DIETHOXY BENZOYL CHLORIDE
• 2,6-difluoro-4-methoxy-benzaldehyde
• 2,6-Difluoro-p-anisaldehyde
• SCHEMBL954134
• FT-0601984
• ZYABCGOTMDPUDD-UHFFFAOYSA-N
• MFCD04114368
• AB18165
• Benzaldehyde, 2,6-difluoro-4-methoxy-
• 2,6-difluoro-4-methoxy benzaldehyde
• 2,6-Difluoro-4-methoxybenzaldehyde, 97%
• J-507471
• 256417-10-4
• AM20040040
• DTXSID70395273
• EN300-104704
• SY029679
• PS-8671
• Z1190318855
• CL8252
• AKOS005063677
• 1,2,3,4-Tetrahydro-6,7-diethoxy-1-((3,4-diethoxyphenyl)methylene)-isoquinolinehydrochloride
• CS-W008448
• DB-013083
• +Expand

• MDL： MFCD04114368
• InChIKey： ZYABCGOTMDPUDD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O2/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-4H,1H3
• SMILES： COC1=CC(=C(C=O)C(=C1)F)F

Computed Properties

• Exact Mass: 172.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.034
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.78590
• PSA: 26.30000
• Refractive Index: 1.506
• Boiling Point: 207.1℃ at 760 mmHg
• Melting Point: 73-77 °C (lit.)
• Flash Point: 77.1°C
• Color/Form: White or cream crystalline powder
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive
• Density: 1.289

2,6-Difluoro-4-methoxybenzaldehyde Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H318
• Warning Statement： P280,P305+P351+P338
• Risk Phrases： 38-41
• Signal Word：Danger

2,6-Difluoro-4-methoxybenzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone